1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-ol

• IUPAC Name: 1-[[2-(2,1,3-benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-ol
• InChI: InChI=1S/C19H22N4O2/c24-16-7-9-23(10-8-16)13-15-3-1-2-4-17(15)20-12-14-5-6-18-19(11-14)22-25-21-18/h1-6,11,16,20,24H,7-10,12-13H2
• InChI Key: LMIYSAROBGVTOL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CC2=CC=CC=C2NCC3=CC4=NON=C4C=C3
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol

Description

1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-ol, also known as BODIPY-FL-Ahx-JMV-3901, is a fluorescent ligand that has been widely used in scientific research for its ability to bind to the dopamine transporter (DAT) and visualize its distribution in cells and tissues.

Mechanism of Action

1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 binds to the DAT with high affinity, allowing it to be used as a fluorescent probe to visualize the distribution of the transporter. The binding of 1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 to DAT is reversible and competitive with other DAT ligands, such as cocaine and amphetamines (Kniazeff et al., 2008; Loland et al., 2008).
Biochemical and Physiological Effects:
1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 has no known biochemical or physiological effects, as it is used solely as a research tool and not as a therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 in lab experiments include its high affinity for DAT, its reversible binding, and its ability to be used as a fluorescent probe to visualize the distribution of the transporter. However, there are also limitations to its use, including the need for specialized equipment to detect fluorescence and the potential for photobleaching and phototoxicity (Kniazeff et al., 2008; Loland et al., 2008).

Future Directions

There are several future directions for the use of 1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 in scientific research, including:
1. Development of new DAT inhibitors: 1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 could be used as a tool to screen for new DAT inhibitors that could be used as therapeutic agents for the treatment of dopamine-related disorders.
2. Study of DAT trafficking and regulation: 1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 could be used to study the trafficking and regulation of DAT, including its interaction with other proteins and its response to various stimuli.
3. Study of the role of DAT in disease: 1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 could be used to study the role of DAT in various diseases, including addiction, Parkinson's disease, and attention deficit hyperactivity disorder.
In conclusion, 1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 is a valuable tool for scientific research, allowing for the visualization of DAT distribution and the screening of potential DAT inhibitors. While there are limitations to its use, there are also many future directions for its application in the study of dopamine-related disorders and the regulation of DAT function.

Synthesis Methods

1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 is synthesized using a multi-step process that involves the coupling of the BODIPY fluorophore with a piperidine derivative and a benzoxadiazole moiety. The synthesis method has been described in detail in several scientific publications (Kniazeff et al., 2008; Loland et al., 2008).

Scientific Research Applications

1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 has been used in a variety of scientific research applications, including:
1. Visualization of DAT distribution in cells and tissues: 1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 has been used to label DAT in live cells and tissues, allowing researchers to visualize the distribution and trafficking of the transporter (Kniazeff et al., 2008; Loland et al., 2008).
2. Screening of DAT inhibitors: 1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 has been used as a tool to screen for potential DAT inhibitors, which could be used as therapeutic agents for the treatment of dopamine-related disorders (Kniazeff et al., 2008; Loland et al., 2008).
3. Study of DAT function and regulation: 1-[[2-(2,1,3-Benzoxadiazol-5-ylmethylamino)phenyl]methyl]piperidin-4-olx-JMV-3901 has been used to study the function and regulation of DAT, including its interaction with other proteins and its response to various stimuli (Kniazeff et al., 2008; Loland et al., 2008).